Cas no 14670-03-2 (Benzenemethanol, 4-methoxy-, 4-methylbenzenesulfonate)

Benzenemethanol, 4-methoxy-, 4-methylbenzenesulfonate structure
14670-03-2 structure
Product Name:Benzenemethanol, 4-methoxy-, 4-methylbenzenesulfonate
CAS No:14670-03-2
MF:C15H16O4S
MW:292.350143432617
CID:1317319
PubChem ID:14564355
Update Time:2025-04-20

Benzenemethanol, 4-methoxy-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 4-methoxy-, 4-methylbenzenesulfonate
    • (4-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate
    • 14670-03-2
    • EN300-7294356
    • p-methoxybenzyl tosylate
    • SCHEMBL5870597
    • 4-Methoxybenzyl 4-methylbenzenesulfonate
    • Inchi: 1S/C15H16O4S/c1-12-3-9-15(10-4-12)20(16,17)19-11-13-5-7-14(18-2)8-6-13/h3-10H,11H2,1-2H3
    • InChI Key: SQFYVRPTXWDXKK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 292.07698
  • Monoisotopic Mass: 292.07693016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • PSA: 52.6

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